Cas no 1105230-09-8 (5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide)

• Product Name: 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide
• CAS No: 1105230-09-8
• MF: C₁₈H₁₅BrN₂O₂S₂
• MW: 435.357900857925
• CID: 6500791
• PubChem ID: 30859839
• Update Time: 2025-06-08

5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide
• 5-(((4-(3-bromophenyl)thiazol-2-yl)thio)methyl)-N-cyclopropylfuran-2-carboxamide
• SR-01000922409-1
• F5340-0279
• VU0642566-1
• 1105230-09-8
• AKOS024507659
• SR-01000922409
• 5-({[4-(3-bromophenyl)-1,3-thiazol-2-yl]sulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide
• 5-[[4-(3-bromophenyl)-1,3-thiazol-2-yl]sulfanylmethyl]-N-cyclopropylfuran-2-carboxamide

• Inchi： 1S/C18H15BrN2O2S2/c19-12-3-1-2-11(8-12)15-10-25-18(21-15)24-9-14-6-7-16(23-14)17(22)20-13-4-5-13/h1-3,6-8,10,13H,4-5,9H2,(H,20,22)
• InChI Key： XLFOLSORZGUDQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC(=N1)SCC1=CC=C(C(NC2CC2)=O)O1

Computed Properties

• Exact Mass: 433.97583g/mol
• Monoisotopic Mass: 433.97583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Additional information on 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide

5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide: A Comprehensive Overview

5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide, with the CAS number 1105230-09-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a thiazole ring, a bromophenyl group, and a cyclopropyl substituent, which collectively contribute to its pharmacological properties.

The synthesis of 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled chemists to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal catalysts and green solvents has significantly reduced the environmental impact of its synthesis.

In terms of its biological activity, 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have been supported by in vitro and in vivo studies, which have demonstrated significant antitumor activity in animal models.

Beyond its anticancer properties, 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide has also shown promise in other therapeutic areas. For example, recent studies have explored its potential as an anti-inflammatory agent. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide have also been investigated to ensure its suitability for clinical use. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural features of 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide play a crucial role in its biological activity. The thiazole ring provides stability and enhances the compound's ability to interact with biological targets. The bromophenyl group contributes to the lipophilicity of the molecule, facilitating its cellular uptake and penetration through biological membranes. The cyclopropyl substituent adds conformational rigidity to the structure, which can improve binding affinity and selectivity for specific targets.

In conclusion, 5-({4-(3-bromophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)-N-cyclopropylfuran-2-carboxamide (CAS number: 1105230-09-8) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic applications, paving the way for potential new treatments in oncology and inflammatory diseases.